Cas no 820237-67-0 (Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy-)
820237-67-0 structure
Product Name:Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy-
CAS No:820237-67-0
MF:C15H22O4
MW:266.332785129547
CID:700611
PubChem ID:11230905
Update Time:2025-04-19
Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy-
- 2-(4-hydroxybutoxy)-3-methyl-4-propoxybenzaldehyde
- 2-(4-Hydroxy-butoxy)-3-methyl-4-propoxy-benzaldehyde
- 820237-67-0
- VWOARJNYUGBRKX-UHFFFAOYSA-N
- DTXSID30459527
- SCHEMBL5446680
-
- Inchi: 1S/C15H22O4/c1-3-9-18-14-7-6-13(11-17)15(12(14)2)19-10-5-4-8-16/h6-7,11,16H,3-5,8-10H2,1-2H3
- InChI Key: VWOARJNYUGBRKX-UHFFFAOYSA-N
- SMILES: O(C1C(C=O)=CC=C(C=1C)OCCC)CCCCO
Computed Properties
- Exact Mass: 266.15180918g/mol
- Monoisotopic Mass: 266.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.8Ų
Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
820237-67-0 (Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy-) Related Products
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